2-(7-Bromo-4-chloro-1H-indol-3-yl)ethan-1-ol
Overview
Description
The compound “2-(7-Bromo-4-chloro-1H-indol-3-yl)ethan-1-ol” is a derivative of indole, a significant heterocyclic system found in natural products and drugs . Indole derivatives play a crucial role in cell biology and have been used as biologically active compounds for the treatment of various health conditions .
Scientific Research Applications
Marine Sponge Alkaloids : A bisindole alkaloid, structurally related to 2-(7-Bromo-4-chloro-1H-indol-3-yl)ethan-1-ol, was isolated from the marine sponge Smenospongia sp. This research highlights the potential of marine organisms as sources of novel chemical compounds (McKay et al., 2002).
Synthesis and Biological Evaluation : A study on the synthesis and biological evaluation of derivatives related to 2-(7-Bromo-4-chloro-1H-indol-3-yl)ethan-1-ol demonstrated their significant antimicrobial activities (Sherekar et al., 2021).
Antimicrobial and Antiproliferative Activities : The synthesis of heterocycles derived from compounds similar to 2-(7-Bromo-4-chloro-1H-indol-3-yl)ethan-1-ol has been studied for their antimicrobial, antiinflammatory, and antiproliferative activities, demonstrating potential in pharmaceutical research (Narayana et al., 2009).
Novel COX-2 Inhibitors : Related indole derivatives have been synthesized and identified as selective cyclooxygenase 2 (COX-2) inhibitors, suggesting their utility in developing anti-inflammatory drugs (Caron et al., 2003).
Antibacterial and Antifungal Derivatives : New 1H-Indole derivatives, structurally related to 2-(7-Bromo-4-chloro-1H-indol-3-yl)ethan-1-ol, were synthesized and showed significant antimicrobial activity, expanding the scope of indole-based compounds in combating infections (Letters in Applied NanoBioScience, 2020).
Synthesis and Characterization : Research on the synthesis and characterization of compounds related to 2-(7-Bromo-4-chloro-1H-indol-3-yl)ethan-1-ol provides insights into their potential biological activities and applications in medical chemistry (Muralikrishna et al., 2014).
Future Directions
The future directions for the research and development of “2-(7-Bromo-4-chloro-1H-indol-3-yl)ethan-1-ol” and similar indole derivatives could include the investigation of novel methods of synthesis, the exploration of their potential biological activities, and their application in the treatment of various health conditions .
properties
IUPAC Name |
2-(7-bromo-4-chloro-1H-indol-3-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrClNO/c11-7-1-2-8(12)9-6(3-4-14)5-13-10(7)9/h1-2,5,13-14H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVAKICUXFFJTCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1Cl)C(=CN2)CCO)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(7-Bromo-4-chloro-1H-indol-3-yl)ethan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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